Cas no 15754-60-6 (1-Tert-butyl-1H-pyrazole)

1-Tert-butyl-1H-pyrazole structure
1-Tert-butyl-1H-pyrazole structure
Product Name:1-Tert-butyl-1H-pyrazole
CAS No:15754-60-6
MF:C7H12N2
MW:124.183581352234
MDL:MFCD12192641
CID:822751
PubChem ID:13469815
Update Time:2025-04-19

1-Tert-butyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

    • 1-(tert-Butyl)-1H-pyrazole
    • 1-tert-Butyl-1H-pyrazole
    • 1-Tert-Butylpyrazole
    • 1-(1,1-Dimethylethyl)-1H-pyrazole
    • (tert-butyl)pyrazole
    • 1-t-butylpyrazole
    • N-tert-butylpyrazole
    • 1-tert-butyl-pyrazole
    • 1-(tert-butyl)pyrazole
    • 1-t-butyl-1H-pyrazole
    • QUSOBKIKODRYSH-UHFFFAOYSA-N
    • SBB026918
    • SB12179
    • 1H-Pyrazole, 1-(1,1-dimethylethyl)-
    • DA-
    • AKOS005169031
    • STL583986
    • SY185569
    • 15754-60-6
    • DA-16820
    • Z431509900
    • SCHEMBL179276
    • CS-W000497
    • A883496
    • pyrazole, N-t-butyl-
    • MFCD12192641
    • AS-36196
    • EN300-82235
    • DTXSID10541636
    • 1-Tert-butyl-1H-pyrazole
    • MDL： MFCD12192641
    • Inchi： 1S/C7H12N2/c1-7(2,3)9-6-4-5-8-9/h4-6H,1-3H3
    • InChI Key： QUSOBKIKODRYSH-UHFFFAOYSA-N
    • SMILES： N1(C=CC=N1)C(C)(C)C

Computed Properties

  • Exact Mass: 124.10000
  • Monoisotopic Mass: 124.100048391g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 93.6
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 17.8
  • XLogP3: 1.1

Experimental Properties

  • Density: 0.92±0.1 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 167.7±9.0 ºC (760 Torr),
  • Flash Point: 55.2±18.7 ºC,
  • Solubility: Slightly soluble (3.4 g/l) (25 º C),
  • PSA: 17.82000
  • LogP: 1.63810

1-Tert-butyl-1H-pyrazole Customs Data

  • HS CODE：2933199090
  • Customs Data：

    China Customs Code:

    2933199090

    Overview:

    2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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1-Tert-butyl-1H-pyrazole Production Method

1-Tert-butyl-1H-pyrazole Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:15754-60-6)1-Tert-butyl-1H-pyrazole
Order Number:A883496
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 11:09
Price ($):294.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:15754-60-6)1-Tert-butyl-1H-pyrazole
A883496
Purity:99%
Quantity:25g
Price ($):294.0
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